Cas no 1805765-80-3 (Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate
• CAS No: 1805765-80-3
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4972168
• Update Time: 2025-08-01

Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate

• Inchi： 1S/C12H13BrO4/c1-17-11(16)6-5-8-3-2-4-9(12(8)13)7-10(14)15/h2-4H,5-7H2,1H3,(H,14,15)
• InChI Key： CRPWSCJJKZGQBU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC(=O)OC)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Additional information on Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate

Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate (CAS No. 1805765-80-3): An Overview

Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate (CAS No. 1805765-80-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a brominated aromatic ring and a carboxymethyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate is defined by its molecular formula, C₁₂H₁₃BrO₄. The presence of the bromine atom and the carboxymethyl group imparts specific reactivity and functional properties to the molecule, which can be exploited in various synthetic transformations. The compound's versatility as a building block has been demonstrated in numerous studies, highlighting its potential in the development of novel pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent research has focused on its use in the development of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound, which exhibited potent inhibitory activity against key enzymes involved in cancer progression. These findings underscore the compound's potential as a lead molecule for further drug discovery efforts.

Beyond its applications in medicinal chemistry, Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate has also been explored for its utility in materials science. The unique combination of functional groups within the molecule makes it an attractive candidate for the synthesis of polymers with tailored properties. A recent study published in Macromolecules demonstrated the use of this compound as a monomer in the preparation of copolymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of an aromatic precursor followed by esterification and subsequent functionalization steps. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, reducing both cost and environmental impact.

The physical and chemical properties of Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed insights into the molecular structure and behavior of the compound, facilitating its use in diverse applications.

In conclusion, Methyl 3-(2-bromo-3-(carboxymethyl)phenyl)propanoate (CAS No. 1805765-80-3) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive intermediate for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methodologies, further solidifying its importance in these fields.